N~3~-[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]-1-(METHYLSULFONYL)-3-PIPERIDINECARBOXAMIDE

• IUPAC Name: N-[4-(difluoromethoxy)-3-methoxyphenyl]-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H20F2N2O5S/c1-23-13-8-11(5-6-12(13)24-15(16)17)18-14(20)10-4-3-7-19(9-10)25(2,21)22/h5-6,8,10,15H,3-4,7,9H2,1-2H3,(H,18,20)
• InChI Key: XUEWGMMGKZJHLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2CCCN(C2)S(=O)(=O)C)OC(F)F
• Molecular Formula: C15H20F2N2O5S
• Molecular Weight: 378.4 g/mol

Description

N~3~-[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]-1-(METHYLSULFONYL)-3-PIPERIDINECARBOXAMIDE is a complex organic compound known for its unique chemical structure and properties This compound is characterized by the presence of difluoromethoxy, methoxyphenyl, and methylsulfonyl groups attached to a piperidinecarboxamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N3-[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]-1-(METHYLSULFONYL)-3-PIPERIDINECARBOXAMIDE typically involves multiple steps, including the formation of key intermediates and their subsequent coupling. One common synthetic route involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method is favored for its mild reaction conditions and functional group tolerance.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of automated reactors and continuous flow systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N~3~-[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]-1-(METHYLSULFONYL)-3-PIPERIDINECARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation, including temperature, solvent, and catalyst choice.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted analogs.

Scientific Research Applications

N~3~-[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]-1-(METHYLSULFONYL)-3-PIPERIDINECARBOXAMIDE has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N3-[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]-1-(METHYLSULFONYL)-3-PIPERIDINECARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidinecarboxamide derivatives with varying substituents on the phenyl ring. Examples include:

• N-[3-(Difluoromethoxy)-4-methoxyphenyl]-3-(methylsulfonyl)benzamide
• N-[4-(Difluoromethoxy)-3-methoxyphenyl]-1-(methylsulfonyl)-3-piperidinecarboxamide

Uniqueness

N~3~-[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]-1-(METHYLSULFONYL)-3-PIPERIDINECARBOXAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.